2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one

• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C20H23N5O/c1-23-11-13-25(14-12-23)20-21-15-17-18(22-20)8-10-24(19(17)26)9-7-16-5-3-2-4-6-16/h2-6,8,10,15H,7,9,11-14H2,1H3
• InChI Key: QHBTULHRZJQGRX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C3C(=N2)C=CN(C3=O)CCC4=CC=CC=C4

Description

2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one is a complex organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrido[4,3-d]pyrimidin-5(6H)-one core, substituted with a 4-methylpiperazin-1-yl group and a 2-phenylethyl group. The presence of these functional groups imparts specific chemical properties and biological activities to the compound.

Preparation Methods

The synthesis of 2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrido[4,3-d]pyrimidin-5(6H)-one core, followed by the introduction of the 4-methylpiperazin-1-yl and 2-phenylethyl groups through nucleophilic substitution reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, solvent, and catalysts to achieve high yields and purity.

Chemical Reactions Analysis

2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one involves its interaction with specific molecular targets in the body. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Similar compounds to 2-(4-methylpiperazin-1-yl)-6-(2-phenylethyl)pyrido[4,3-d]pyrimidin-5(6H)-one include other pyrido[4,3-d]pyrimidin-5(6H)-one derivatives with different substituents These compounds may share similar chemical properties but differ in their biological activities and applications